Cas no 73252-01-4 (4-Phenylazepane)

4-Phenylazepane is a heterocyclic organic compound featuring a seven-membered azepane ring substituted with a phenyl group. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid yet flexible ring system allows for diverse functionalization, enabling applications in the development of bioactive molecules, particularly as a scaffold for central nervous system (CNS) targeting compounds. The phenyl substitution enhances lipophilicity, potentially improving membrane permeability in drug design. With high purity and stability, 4-phenylazepane is suitable for use in medicinal chemistry research, offering a versatile building block for the exploration of novel therapeutic agents.
4-Phenylazepane structure
4-Phenylazepane structure
Product Name:4-Phenylazepane
CAS No:73252-01-4
MF:C12H17N
MW:175.270083189011
MDL:MFCD08060059
CID:59443
PubChem ID:436210
Update Time:2025-06-07

4-Phenylazepane Chemical and Physical Properties

Names and Identifiers

    • 4-Phenylazepane
    • 4-PHENYL-AZEPANE HCL
    • hexahydro-4-phenyl-1H-Azepine
    • 1H-Azepine,hexahydro-4-phenyl
    • 4-phenylazepane(SALTDATA: HCl)
    • 4-Phenylazepanehydrochloride
    • 4-PHENYLHEXAMETHYLENEIMINE
    • 4-Phenyl-azepane
    • Z425362306
    • FT-0768952
    • BB 0260180
    • VU0490385-1
    • DTXSID00993988
    • F2184-0219
    • SCHEMBL2300489
    • AS-47880
    • 73252-01-4
    • 1H-Azepine, hexahydro-4-phenyl-, (4S)-
    • EN300-66433
    • F16666
    • Q4637194
    • NSC400455
    • J-515943
    • SB38490
    • 4-phenyl-perhydro-azepine
    • AHKQOPMYYACTFC-UHFFFAOYSA-N
    • MFCD08060059
    • NSC 400455
    • A837766
    • AKOS009493114
    • DB-013504
    • MDL: MFCD08060059
    • Inchi: 1S/C12H17N/c1-2-5-11(6-3-1)12-7-4-9-13-10-8-12/h1-3,5-6,12-13H,4,7-10H2
    • InChI Key: AHKQOPMYYACTFC-UHFFFAOYSA-N
    • SMILES: N1CCCC(C2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 211.11300
  • Monoisotopic Mass: 175.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12A^2
  • XLogP3: 2.4

Experimental Properties

  • Density: 0.95
  • Boiling Point: 279.3°C at 760 mmHg
  • Flash Point: 125.1°C
  • Refractive Index: 1.513
  • PSA: 12.03000
  • LogP: 3.67450

4-Phenylazepane Security Information

  • Hazard Category Code: 22-36-51/53
  • Hazardous Material Identification: Xn

4-Phenylazepane Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Phenylazepane Pricemore >>

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